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Compound of Interest

Compound Name: AG-370

Cat. No.: B176268

Get Quote

Target Audience: Researchers, assay developers, and drug discovery scientists. Content

Focus: Physicochemical handling, solvent causality, and standardized protocols for AG-370
(Tyrphostin AG-370).

Executive Summary
AG-370 (NSC 651712) is a potent, cell-permeable tyrphostin that acts as a selective inhibitor of

Platelet-Derived Growth Factor Receptor (PDGFR) kinase[1]. Due to its highly hydrophobic

nature and susceptibility to degradation via repeated freeze-thaw cycles, the preparation of a

stable, accurately concentrated stock solution is a critical variable in reproducible in vitro and in

vivo assays. This application note details the mechanistic rationale and step-by-step

methodology for the reconstitution, aliquoting, and long-term storage of AG-370.

Mechanistic Grounding & Utility
AG-370 specifically targets the intracellular tyrosine kinase domain of PDGFR. By inhibiting

receptor autophosphorylation (IC₅₀ ~ 20 µM in human fibroblasts), it effectively uncouples the

receptor from downstream signal transduction cascades, including the MAPK and PI3K/Akt

pathways[1][2]. This mechanism represses PDGF-induced mitogenesis and cell proliferation,
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making AG-370 an essential pharmacological tool in oncology, vascular biology, and stem cell

differentiation research[2].
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Fig 1: Mechanism of action for AG-370 inhibiting PDGFR autophosphorylation and downstream

signaling.

Physicochemical Properties
To ensure accurate molarity and prevent precipitation, researchers must account for the

compound's specific molecular weight and solvent limitations. AG-370 is sparingly soluble in

aqueous buffers but demonstrates excellent solubility in organic solvents[3].

Table 1: Chemical and Physical Properties of AG-370
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Property Value

Chemical Name
3-amino-4-(1H-indol-5-ylmethylene)-2-

pentenetricarbonitrile

CAS Number 134036-53-6[4]

Molecular Formula C₁₅H₉N₅[4]

Molecular Weight 259.27 g/mol [4]

Appearance White to yellow crystalline solid[4]

Max Solubility (DMSO) ~30 mg/mL (115.71 mM)[4]

Max Solubility (DMF) ~30 mg/mL[3]

UV/Vis Maxima (λmax) 260 nm, 367 nm[3]

Causality in Solvent Selection and Handling (E-E-A-
T Insights)
As a Senior Application Scientist, I strongly advise against standard "eyeball" reconstitution.

The physical chemistry of AG-370 dictates strict handling rules:

The Hygroscopic Threat of DMSO: While Dimethyl Sulfoxide (DMSO) is the optimal solvent,

it is highly hygroscopic. Using old or improperly sealed DMSO introduces water into the

solvent matrix. Because AG-370 is highly hydrophobic, even trace amounts of water can

cause micro-precipitation, drastically reducing the true concentration of your stock[4].

Rule:Always use newly opened, anhydrous DMSO (≥99.9% purity).

Thermal Shock and Condensation: Vials stored at -20°C must be equilibrated to room

temperature in a desiccator before opening. Opening a cold vial causes atmospheric

moisture to condense on the powder, accelerating degradation and ruining solubility.

The Freeze-Thaw Penalty: Repeated freezing and thawing of DMSO stocks causes localized

concentration gradients (cryo-concentration) and can precipitate the compound. Aliquoting is

not optional; it is a mandatory step to preserve the integrity of the inhibitor[4].

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.medchemexpress.com/ag-370.html
https://www.medchemexpress.com/ag-370.html
https://www.medchemexpress.com/ag-370.html
https://www.medchemexpress.com/ag-370.html
https://www.medchemexpress.com/ag-370.html
https://cdn.caymanchem.com/cdn/insert/10010568.pdf
https://cdn.caymanchem.com/cdn/insert/10010568.pdf
https://www.benchchem.com/product/b176268/docs?utm_src=pdf-body#application-note-preparation-aliquoting-and-handling-of-ag-370-stock-solutions
https://www.benchchem.com/product/b176268/docs?utm_src=pdf-body#application-note-preparation-aliquoting-and-handling-of-ag-370-stock-solutions
https://www.medchemexpress.com/ag-370.html
https://www.medchemexpress.com/ag-370.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176268?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation Protocol
Reconstitution Calculations
Use the following matrix to determine the exact volume of anhydrous DMSO required to

achieve your target molarity.

Table 2: DMSO Volume Required for Specific Molarities
Target
Concentration

Volume for 1 mg Volume for 5 mg Volume for 10 mg

1 mM 3.8570 mL 19.2849 mL 38.5698 mL

5 mM 0.7714 mL 3.8570 mL 7.7140 mL

10 mM 0.3857 mL 1.9285 mL 3.8570 mL

(Note: Calculations

are based on MW =

259.27 g/mol .

Formula: Volume (mL)

= Mass (mg)

/[Concentration (mM)

× Molecular Weight (

g/mol )] × 1000)[4].

Step-by-Step Workflow
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1. Equilibrate Solid AG-370
to Room Temp (30 mins)

2. Brief Centrifugation
(Collect powder at bottom)

3. Add Anhydrous DMSO
(See Reconstitution Table)

4. Vortex & Sonicate
(Until visually clear)

5. Aliquot into
Low-Bind Tubes

6. Purge with Inert Gas
(Argon/Nitrogen)

7. Store at -80°C
(Stable for 6 months)

Click to download full resolution via product page

Fig 2: Optimal workflow for the preparation, aliquoting, and storage of AG-370 stock solutions.

Detailed Procedure:

Equilibration: Remove the lyophilized AG-370 vial from -20°C storage. Leave it intact at room

temperature for at least 30 minutes.

Centrifugation: Spin the vial at 3,000 x g for 10 seconds to ensure all crystalline solid is

collected at the bottom, preventing loss upon opening.

Solvation: Pipette the calculated volume of room-temperature, anhydrous DMSO directly

onto the powder.

Dissolution: Vortex the vial for 30–60 seconds. If the solution is not entirely clear, place the

vial in a heated ultrasonic bath (approx. 37°C) for 2–5 minutes. Caution: Do not exceed 40°C

to prevent thermal degradation[4].
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Aliquoting: Dispense the master stock into single-use aliquots (e.g., 10 µL or 20 µL) using

sterile, low-bind microcentrifuge tubes.

Inert Gas Purging (Highly Recommended): Gently blow a stream of Argon or Nitrogen gas

over the liquid surface in each tube before capping. This displaces oxygen and prevents

oxidation of the indole moiety[3].

Storage: Immediately transfer aliquots to a -80°C freezer. Under these conditions, the stock

is stable for up to 6 months. If stored at -20°C, the solution must be used within 1 month[4].

Quality Control & Assay Preparation
Working Solution Preparation: AG-370 should only be diluted into aqueous assay buffers

(e.g., PBS or cell culture media) immediately prior to the experiment. The maximum

recommended aqueous solubility (achieved via a 1:6 DMSO:PBS dilution) is ~0.1 mg/mL[3].

Aqueous Stability: Do not store the aqueous working solution for more than 24 hours[3].

Prepare fresh working dilutions from the DMSO aliquot daily.

Validation: If an aliquot has been stored near its expiration date, its integrity can be verified

via UV/Vis spectroscopy, confirming the presence of distinct absorbance peaks at 260 nm

and 367 nm[3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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